Cas no 2679926-34-0 (rac-(2R,3R)-2-acetamido-4,4-difluoro-3-hydroxy-3-methylbutanoic acid)

Technical Introduction: rac-(2R,3R)-2-acetamido-4,4-difluoro-3-hydroxy-3-methylbutanoic acid is a fluorinated β-hydroxy-α-amino acid derivative with a stereochemically defined structure. The presence of difluoromethyl and hydroxyl groups at the β-position, along with an acetamido moiety at the α-position, confers unique reactivity and potential applications in medicinal chemistry and asymmetric synthesis. The difluoro substitution enhances metabolic stability and lipophilicity, while the hydroxyl group offers a handle for further functionalization. This compound serves as a valuable chiral building block for the development of bioactive molecules, particularly in protease inhibitor design or fluorinated analogs of natural products. Its stereochemical complexity makes it useful for studying enzyme-substrate interactions or as a precursor in peptidomimetics.
rac-(2R,3R)-2-acetamido-4,4-difluoro-3-hydroxy-3-methylbutanoic acid structure
2679926-34-0 structure
Product Name:rac-(2R,3R)-2-acetamido-4,4-difluoro-3-hydroxy-3-methylbutanoic acid
CAS No:2679926-34-0
MF:C7H11F2NO4
MW:211.16334939003
CID:5652263
PubChem ID:165906304
Update Time:2025-08-05

rac-(2R,3R)-2-acetamido-4,4-difluoro-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2679926-34-0
    • EN300-28272899
    • rac-(2R,3R)-2-acetamido-4,4-difluoro-3-hydroxy-3-methylbutanoic acid
    • Inchi: 1S/C7H11F2NO4/c1-3(11)10-4(5(12)13)7(2,14)6(8)9/h4,6,14H,1-2H3,(H,10,11)(H,12,13)/t4-,7+/m0/s1
    • InChI Key: MDILBOIQPFVDAW-MHTLYPKNSA-N
    • SMILES: FC([C@@](C)([C@H](C(=O)O)NC(C)=O)O)F

Computed Properties

  • Exact Mass: 211.06561416g/mol
  • Monoisotopic Mass: 211.06561416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 86.6Ų

rac-(2R,3R)-2-acetamido-4,4-difluoro-3-hydroxy-3-methylbutanoic acid Pricemore >>

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rac-(2R,3R)-2-acetamido-4,4-difluoro-3-hydroxy-3-methylbutanoic acid Related Literature

Additional information on rac-(2R,3R)-2-acetamido-4,4-difluoro-3-hydroxy-3-methylbutanoic acid

Racemic (2R,3R)-2-Acetamido-4,4-Difluoro-3-Hydroxy-3-Methylbutanoic Acid: A Comprehensive Overview

The compound rac-(2R,3R)-2-acetamido-4,4-difluoro-3-hydroxy-3-methylbutanoic acid, with CAS No. 2679926-34-0, is a chiral amino acid derivative that has garnered significant attention in the fields of pharmaceutical chemistry and biochemistry. This molecule is characterized by its unique stereochemistry and functional groups, which make it a valuable compound for various applications. The presence of the acetamido group, along with the fluorine atoms, contributes to its distinct chemical properties and potential biological activity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its structure, which includes a hydroxyl group and a methyl substituent on the same carbon atom (a methylhydroxyl group), plays a crucial role in its interactions with biological systems. The fluorine atoms at the 4-position further enhance its stability and bioavailability, making it an attractive candidate for drug design.

The synthesis of rac-(2R,3R)-2-acetamido-4,4-difluoro-3-hydroxy-3-methylbutanoic acid involves a multi-step process that requires precise control over stereochemistry. Researchers have employed various methodologies to achieve high enantiomeric excess (ee), ensuring the production of pure enantiomers. These methods include asymmetric catalysis and resolution techniques, which are critical for maintaining the compound's desired properties.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits selective binding to certain receptors and enzymes, suggesting its potential as a lead compound for treating various diseases. For instance, studies have demonstrated its ability to modulate signaling pathways involved in inflammation and neurodegenerative disorders. This makes it a strong candidate for further exploration in drug discovery programs.

The structural features of rac-(2R,3R)-2-acetamido-4,4-difluoro-3-hydroxy-3-methylbutanoic acid also make it suitable for use in other industries. Its chiral nature and functional groups enable it to serve as a building block for more complex molecules. Additionally, its stability under physiological conditions makes it ideal for applications in biotechnology and materials science.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational preferences and intermolecular interactions. Furthermore, computational modeling has been employed to predict its pharmacokinetic properties, which are essential for determining its suitability as a drug candidate.

In conclusion, rac-(2R,3R)-2-acetamido-4,4-difluoro-3-hydroxy-3-methylbutanoic acid is a versatile compound with significant potential in multiple fields. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in pharmaceuticals and beyond. As research continues to uncover its full range of applications, this compound is poised to play an increasingly important role in scientific advancements.

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